![molecular formula C19H21BrF3N3O3 B6203083 2-[(2-bromopyridin-4-yl)oxy]-N-{2-[4-(2,2,2-trifluoroethoxy)pyridin-2-yl]propan-2-yl}butanamide CAS No. 1868167-59-2](/img/no-structure.png)
2-[(2-bromopyridin-4-yl)oxy]-N-{2-[4-(2,2,2-trifluoroethoxy)pyridin-2-yl]propan-2-yl}butanamide
Description
The compound is a complex organic molecule that contains several functional groups, including a pyridine ring, an ether linkage, a trifluoroethoxy group, and an amide group. These functional groups could potentially give the compound a variety of chemical properties and reactivities .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyridine ring, the ether linkage, the trifluoroethoxy group, and the amide group would all contribute to the overall structure of the molecule .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be determined by its molecular structure. These could include its melting point, boiling point, solubility in various solvents, and reactivity with other chemicals .Safety and Hazards
Future Directions
The future directions for research on this compound would depend on its intended use and the results of initial studies. Potential areas of research could include exploring its synthesis, studying its physical and chemical properties, investigating its reactivity, and examining its potential applications .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-[(2-bromopyridin-4-yl)oxy]-N-{2-[4-(2,2,2-trifluoroethoxy)pyridin-2-yl]propan-2-yl}butanamide' involves the reaction of 2-bromopyridine-4-carboxylic acid with 2-amino-2-methyl-1-propanol to form an amide intermediate. This intermediate is then reacted with 4-(2,2,2-trifluoroethoxy)-2-chloropyridine to form the final product.", "Starting Materials": [ "2-bromopyridine-4-carboxylic acid", "2-amino-2-methyl-1-propanol", "4-(2,2,2-trifluoroethoxy)-2-chloropyridine" ], "Reaction": [ "Step 1: 2-bromopyridine-4-carboxylic acid is reacted with thionyl chloride to form 2-bromopyridine-4-carbonyl chloride.", "Step 2: 2-bromopyridine-4-carbonyl chloride is reacted with 2-amino-2-methyl-1-propanol in the presence of triethylamine to form the amide intermediate.", "Step 3: The amide intermediate is reacted with 4-(2,2,2-trifluoroethoxy)-2-chloropyridine in the presence of potassium carbonate and DMF to form the final product." ] } | |
CAS RN |
1868167-59-2 |
Product Name |
2-[(2-bromopyridin-4-yl)oxy]-N-{2-[4-(2,2,2-trifluoroethoxy)pyridin-2-yl]propan-2-yl}butanamide |
Molecular Formula |
C19H21BrF3N3O3 |
Molecular Weight |
476.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
